Cas no 2229115-79-9 (5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol)

• Product Name: 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol
• CAS No: 2229115-79-9
• MF: C₁₁H₁₅BrO₂
• MW: 259.139602899551
• CID: 6502950
• PubChem ID: 165676614
• Update Time: 2025-07-19

5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol
• 2229115-79-9
• EN300-1912939

• Inchi： 1S/C11H15BrO2/c1-11(2,7-12)8-4-5-10(14-3)9(13)6-8/h4-6,13H,7H2,1-3H3
• InChI Key： MUXZUMDUQVNMIE-UHFFFAOYSA-N
• SMILES： BrCC(C)(C)C1C=CC(=C(C=1)O)OC

Computed Properties

• Exact Mass: 258.02554g/mol
• Monoisotopic Mass: 258.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol

Introduction to 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol (CAS No. 2229115-79-9)

5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol, identified by the CAS number 2229115-79-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the phenolic class of molecules, characterized by the presence of a hydroxyl group (-OH) attached to an aromatic ring. The unique structural features of this molecule, including its bromo-substituted isobutyl side chain and methoxy group at the para position relative to the hydroxyl group, contribute to its distinct chemical properties and potential biological activities.

The synthesis and application of 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol have been explored in several cutting-edge research areas, particularly in the development of novel pharmaceutical agents and agrochemical intermediates. The presence of both bromine and methoxy functional groups makes this compound a versatile building block for further chemical modifications, enabling the creation of structurally diverse derivatives with tailored biological properties.

In recent years, there has been growing interest in phenolic compounds due to their wide-ranging biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. The structural motif of 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol aligns well with these trends, as it combines the favorable pharmacophoric elements found in many bioactive molecules. Specifically, the bromine atom can serve as a handle for further functionalization via cross-coupling reactions, while the methoxy group can enhance metabolic stability and bioavailability.

One of the most compelling aspects of 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol is its potential as a precursor in the synthesis of more complex molecules. Researchers have leveraged this compound in the development of novel heterocyclic scaffolds, which are known to exhibit potent pharmacological effects. For instance, derivatives of this compound have been investigated for their role in modulating enzyme activity and inhibiting pathogenic pathways. These studies highlight the importance of 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol as a key intermediate in medicinal chemistry.

The chemical reactivity of 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol is another area of active investigation. The bromine substituent at the isobutyl position allows for facile participation in nucleophilic aromatic substitution (SNAr) reactions, enabling the introduction of various aryl or alkyl groups onto the aromatic ring. This property has been exploited in the synthesis of biaryl compounds, which are prevalent in many pharmaceuticals due to their enhanced binding affinity and selectivity. Furthermore, the methoxy group can be oxidized or reduced under specific conditions, providing additional pathways for structural diversification.

From a synthetic chemistry perspective, 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol offers a unique platform for exploring new methodologies. For example, transition-metal-catalyzed reactions such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination can be performed on this compound to introduce diverse functional groups with high efficiency. These advances have not only streamlined the synthesis of complex molecules but also opened up new avenues for drug discovery.

The biological evaluation of 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol has revealed several promising activities. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases and enzymes implicated in inflammatory diseases. Additionally, its antioxidant properties have been attributed to its ability to scavenge reactive oxygen species (ROS), making it a candidate for therapeutic applications in oxidative stress-related disorders. These findings underscore the therapeutic relevance of this compound and its derivatives.

In conclusion, 5-(1-bromo-2-methylpropan-2-yl)-2-methoxyphenol (CAS No. 2229115-79-9) represents a valuable asset in modern chemical research. Its unique structural features, coupled with its reactivity and biological potential, make it an attractive candidate for further exploration in pharmaceutical development and synthetic chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across multiple disciplines.